Cas no 1824621-19-3 (2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine)

• Product Name: 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine
• CAS No: 1824621-19-3
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5906914
• PubChem ID: 130060665
• Update Time: 2025-05-23

2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1824621-19-3
• 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine
• EN300-1930957
• 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C9H10F3NO/c1-14-7-4-5(10)2-3-6(7)8(13)9(11)12/h2-4,8-9H,13H2,1H3
• InChI Key： ZUVQOBGFOWFYNI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)F)N)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine

2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine: A Comprehensive Overview

2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine, also known by its CAS Registry Number 1824621-19-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a central ethanamine backbone substituted with two fluorine atoms at the 2-position and a 4-fluoro-2-methoxyphenyl group at the 1-position. This configuration imparts distinctive electronic and steric properties, making it a valuable component in modern chemical research.

The synthesis of 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine involves a multi-step process that typically begins with the preparation of the phenyl derivative. The introduction of the methoxy and fluoro groups on the aromatic ring is achieved through standard substitution reactions, often utilizing aryl halides and appropriate nucleophiles. The subsequent coupling of this aromatic moiety with the ethanamine backbone requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. Its ability to act as a bioisostere for other amine-containing compounds has made it a valuable tool in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. For instance, studies published in 2023 highlight its use in designing inhibitors for kinases involved in cancer progression.

In addition to its pharmaceutical applications, 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer frameworks can significantly enhance charge transport properties, leading to more efficient devices.

The environmental impact of this compound is another area of active investigation. While it exhibits high stability under normal conditions, studies are ongoing to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that it does not pose significant risks under typical usage conditions, but further long-term studies are required to confirm these observations.

In conclusion, 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive interest among researchers and industry professionals alike. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more prominent role in shaping future innovations in chemistry and materials science.